Cas no 102996-34-9 (5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile)

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole core substituted with chloro and cyano functional groups. Its molecular structure, incorporating both chloro and phenyl moieties, enhances its reactivity and utility as a versatile intermediate in synthetic organic chemistry. This compound is particularly valued for its role in the development of agrochemicals and pharmaceuticals, where its structural motifs contribute to bioactivity and binding affinity. The presence of electron-withdrawing groups (chloro and cyano) further facilitates selective functionalization, making it a useful precursor in fine chemical synthesis. High purity and consistent quality ensure reliable performance in research and industrial applications.
5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile structure
102996-34-9 structure
Product Name:5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102996-34-9
MF:C10H5Cl2N3
MW:238.072799444199
CID:94844
PubChem ID:13537973
Update Time:2025-06-09

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile
    • 5-chloro-1-(2-chlorophenyl)pyrazole-4-carbonitrile
    • 102996-34-9
    • AKOS015899736
    • SCHEMBL10851651
    • FT-0712581
    • A1837
    • DTXSID00543225
    • DB-058903
    • Inchi： 1S/C10H5Cl2N3/c11-8-3-1-2-4-9(8)15-10(12)7(5-13)6-14-15/h1-4,6H
    • InChI Key： WIAJCPADUPGRNC-UHFFFAOYSA-N
    • SMILES： ClC1=C(C#N)C=NN1C1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 236.98625
  • Monoisotopic Mass: 236.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.42
  • PSA: 41.61

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>

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5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:102996-34-9)5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile
Order Number:A1837
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):350.0
Email:sales@amadischem.com

5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature

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102996-34-9 (5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile) Related Products

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Amadis Chemical Company Limited
(CAS:102996-34-9)5-Chloro-1-(2-chlorophenyl)-1H-pyrazole-4-carbonitrile
A1837
Purity:99%
Quantity:1g
Price ($):350.0
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